Cas no 258882-83-6 (Methyl1,2-Dihydronaphtho[2,1-b]furan-1-acetate)

• Product Name: Methyl1,2-Dihydronaphtho[2,1-b]furan-1-acetate
• CAS No: 258882-83-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD30537156
• CID: 4642563
• Update Time: 2025-06-09

Methyl1,2-Dihydronaphtho[2,1-b]furan-1-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate
• Methyl1,2-Dihydronaphtho[2,1-b]furan-1-acetate

• MDL： MFCD30537156
• Inchi： 1S/C15H14O3/c1-17-14(16)8-11-9-18-13-7-6-10-4-2-3-5-12(10)15(11)13/h2-7,11H,8-9H2,1H3
• InChI Key： LWSWQCOEEGLFNJ-UHFFFAOYSA-N
• SMILES： O1CC(CC(OC)=O)C2=C3C(C=CC=C3)=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on Methyl1,2-Dihydronaphtho[2,1-b]furan-1-acetate

Comprehensive Overview of Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate (CAS No. 258882-83-6)

Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate (CAS No. 258882-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of naphthofuran derivatives, which are known for their unique structural properties and potential applications in drug development and advanced materials. The methyl ester group in this molecule enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate due to its potential role in the synthesis of bioactive molecules. Recent studies have explored its utility in creating heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's fused ring system provides a rigid framework that can be modified to target specific biological pathways, aligning with current trends in precision medicine and structure-activity relationship (SAR) studies.

In the context of green chemistry, Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate has been investigated for its compatibility with sustainable synthesis methods. With growing demand for eco-friendly chemical processes, this compound's adaptability to catalytic reactions and solvent-free conditions makes it a topic of interest. Additionally, its potential use in photovoltaic materials and organic electronics aligns with the global push for renewable energy solutions.

The compound's CAS No. 258882-83-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-impact research. Common queries include its synthetic routes, spectroscopic data (e.g., NMR, IR), and applications in medicinal chemistry. Recent publications highlight its role in developing anti-inflammatory and antioxidant agents, addressing pressing health concerns like chronic diseases and oxidative stress.

From a commercial perspective, Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate is available through specialized chemical suppliers and custom synthesis providers. Its pricing and purity (>98% HPLC) are critical factors for buyers, as emphasized in market analysis reports. The compound's patent landscape also reveals its inclusion in proprietary formulations, particularly in drug discovery pipelines and material science innovations.

In summary, Methyl 1,2-Dihydronaphtho[2,1-b]furan-1-acetate (CAS No. 258882-83-6) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, materials science, and sustainable technology, making it a compound of enduring scientific and industrial value. As research advances, its role in addressing global health and environmental challenges is likely to expand further.